Cas no 881900-54-5 (Orlistat Dimer Impurity)

• Product Name: Orlistat Dimer Impurity
• CAS No: 881900-54-5
• MF: C₅₇H₁₀₆N₂O₉
• MW: 963.459558963776
• CID: 992976
• PubChem ID: 71751338
• Update Time: 2025-06-15

Orlistat Dimer Impurity Chemical and Physical Properties

Names and Identifiers

• Orlistat Dimer Impurity
• [(7R,8S,10S)-7-[[(2S)-1-[(2S)-1-[(2S,3S)-3-hexyl-4-oxooxetan-2-yl]tridecan-2-yl]oxy-4-methyl-1-oxopentan-2-yl]carbamoyl]-8-hydroxyhenicosan-10-yl] (2S)-2-formamido-4-methylpentanoate
• Orlistat Dimer Impur
• DTXSID30858258
• 881900-54-5
• (7R,8S,10S)-7-{[(2S)-1-({(2S)-1-[(2S,3S)-3-Hexyl-4-oxooxetan-2-yl]tridecan-2-yl}oxy)-4-methyl-1-oxopentan-2-yl]carbamoyl}-8-hydroxyhenicosan-10-yl (2S)-2-formamido-4-methylpentanoate (non-preferred name)
• (7R,8S,10S)-7-{[(2S)-1-({(2S)-1-[(2S,3S)-3-Hexyl-4-oxooxetan-2-yl]tridecan-2-yl}oxy)-4-methyl-1-oxopentan-2-yl]carbamoyl}-8-hydroxyhenicosan-10-yl (2S)-2-formamido-4-methylpentanoate

• Inchi： 1S/C57H106N2O9/c1-9-13-17-21-23-25-27-29-31-35-46(66-56(64)50(58-43-60)39-44(5)6)41-52(61)48(37-33-19-15-11-3)54(62)59-51(40-45(7)8)57(65)67-47(36-32-30-28-26-24-22-18-14-10-2)42-53-49(55(63)68-53)38-34-20-16-12-4/h43-53,61H,9-42H2,1-8H3,(H,58,60)(H,59,62)/t46-,47-,48+,49-,50-,51-,52-,53-/m0/s1
• InChI Key： NVVMPRANOWJTRG-KREHMKRNSA-N
• SMILES： O1C([C@@H](CCCCCC)[C@@H]1C[C@H](CCCCCCCCCCC)OC([C@H](CC(C)C)NC([C@H](CCCCCC)[C@H](C[C@H](CCCCCCCCCCC)OC([C@H](CC(C)C)NC=O)=O)O)=O)=O)=O

Computed Properties

• Exact Mass: 962.79000
• Monoisotopic Mass: 962.78983296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 68
• Rotatable Bond Count: 48
• Complexity: 1290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 19.3
• Topological Polar Surface Area: 157Ų

Experimental Properties

• PSA: 164.31000
• LogP: 15.26370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Orlistat Dimer Impurity

Orlistat Dimer Impurity: Chemical Profile and Recent Research Insights

Orlistat Dimer Impurity, chemically identified by the CAS number 881900-54-5, is a significant byproduct in the synthesis of Orlistat, a widely prescribed pharmacological agent primarily utilized for the management of obesity. This dimeric impurity arises from the reaction between two molecules of Orlistat, and its characterization is crucial for ensuring the purity and efficacy of pharmaceutical formulations. The structural complexity and potential impact on drug performance make the study of Orlistat Dimer Impurity a focal point in pharmaceutical chemistry and quality control.

The chemical structure of Orlistat Dimer Impurity (CAS no. 881900-54-5) consists of two Orlistat molecules linked through specific chemical bonds, typically involving reactive sites such as hydroxyl or carboxyl groups. This dimerization process can occur during the manufacturing process due to unintended reactions under specific conditions, including temperature, pH, and presence of catalysts. Understanding the kinetics and thermodynamics of this dimerization is essential for optimizing production protocols and minimizing impurity formation.

In recent years, advancements in analytical techniques have enhanced the ability to detect and quantify Orlistat Dimer Impurity accurately. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly employed for its identification and measurement. These methods not only provide precise quantification but also aid in elucidating the structural characteristics of the impurity, which is vital for regulatory compliance and therapeutic safety.

The presence of Orlistat Dimer Impurity in pharmaceutical formulations raises concerns regarding its potential pharmacological effects. While extensive research has focused on the primary active ingredient, Orlistat, studies on its dimers are relatively limited. However, preliminary investigations suggest that Orlistat Dimer Impurity may exhibit different pharmacokinetic properties compared to the parent compound. This could influence drug absorption, distribution, metabolism, and excretion (ADME) profiles, potentially leading to altered therapeutic outcomes. Consequently, regulatory agencies impose stringent limits on the permissible levels of this impurity in final drug products.

Recent research endeavors have explored the toxicological implications of Orlistat Dimer Impurity exposure. Animal models have been utilized to assess potential adverse effects associated with prolonged exposure to this impurity. While preliminary findings suggest that it may not pose significant toxicity at low concentrations commonly found in pharmaceuticals, further studies are necessary to fully understand its long-term health impacts. These toxicological evaluations are critical for ensuring patient safety and guiding dosing recommendations.

The synthesis and purification of Orlistat Dimer Impurity also present challenges in industrial-scale production. Process optimization strategies aim to minimize dimer formation while maintaining high yields of the active pharmaceutical ingredient (API). Techniques such as controlled reaction conditions, intermediate isolation, and catalytic modification have been investigated to achieve this goal. Additionally, green chemistry principles are being increasingly adopted to develop more sustainable synthetic routes that reduce waste generation and environmental impact.

From a regulatory perspective, Orlistat Dimer Impurity is subject to strict guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These guidelines outline acceptable levels of impurities in drug products and mandate rigorous testing protocols during manufacturing quality control processes. Compliance with these regulations ensures that pharmaceutical products meet safety standards before reaching patients.

The role of computational chemistry in studying Orlistat Dimer Impurity has gained prominence recently. Molecular modeling techniques allow researchers to predict the behavior of this impurity under various conditions without extensive experimental trials. This approach not only accelerates research but also provides insights into potential interactions with biological targets, aiding in drug design and development efforts.

In conclusion, Orlistat Dimer Impurity (CAS no. 881900-54-5) represents a critical area of study within pharmaceutical chemistry due to its implications for drug purity, efficacy, and safety. Ongoing research efforts focus on improving analytical detection methods, understanding its pharmacological effects, assessing toxicological risks, optimizing synthetic processes, and ensuring regulatory compliance. As our understanding of this impurity continues to evolve, it will contribute significantly to enhancing drug quality and patient care in obesity management.